9,10,11,12-tetrahydro-5H-benzo[c][1]benzofuro[3,2-g]chromen-5-one

• Molecular Formula: C19H14O3
• Molecular Weight: 290.3 g/mol
• IUPAC Name: 10,14-dioxapentacyclo[11.8.0.03,11.04,9.016,21]henicosa-1,3(11),4(9),12,16,18,20-heptaen-15-one
• InChI: InChI=1S/C19H14O3/c20-19-13-7-2-1-5-11(13)14-9-15-12-6-3-4-8-16(12)21-17(15)10-18(14)22-19/h1-2,5,7,9-10H,3-4,6,8H2
• InChI Key: BNSMRCMOJBAPPK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(O2)C=C4C(=C3)C5=CC=CC=C5C(=O)O4

Description

9,10,11,12-Tetrahydro-5H-benzo[c][1]benzofuro[3,2-g]chromen-5-one is a fused polycyclic compound featuring a benzofurochromenone core with a partially hydrogenated ring system. Its structure comprises a benzofuran fused to a chromenone moiety (a coumarin derivative), with four saturated carbons in the 9–12 positions (Figure 1).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 9,10,11,12-tetrahydro-5H-benzocbenzofuro[3,2-g]chromen-5-one typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. The reaction conditions often involve the use of catalysts, solvents, and specific temperature and pressure settings to achieve the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and quality control to meet industry standards .

Chemical Reactions Analysis

Types of Reactions

9,10,11,12-tetrahydro-5H-benzocbenzofuro[3,2-g]chromen-5-one undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often using specific reagents and conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate the reactions. The conditions may vary depending on the desired outcome, including temperature, pressure, and solvent choice .

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the conditions used. For example, oxidation may yield different oxygenated derivatives, while reduction may produce various reduced forms of the compound .

Scientific Research Applications

9,10,11,12-tetrahydro-5H-benzocbenzofuro[3,2-g]chromen-5-one has several scientific research applications, including:

Chemistry: Used as a precursor or intermediate in the synthesis of other complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Medicine: Investigated for its potential therapeutic applications in treating various diseases.

Industry: Utilized in the development of new materials, pharmaceuticals, and chemical products.

Mechanism of Action

The mechanism of action of 9,10,11,12-tetrahydro-5H-benzocbenzofuro[3,2-g]chromen-5-one involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Core Structural Differences

The tetrahydro modification in the target compound reduces aromaticity compared to classical furochromones. Key analogs for comparison include:

Compound Name	Core Structure	Substituents	Key Features	Reference
Target compound	Benzo[c]furo[3,2-g]chromen-5-one	9,10,11,12-Tetrahydro (saturated ring)	Reduced rigidity, increased conformational flexibility	—
Khellin (4,9-dimethoxy-7-methyl derivative)	Furo[3,2-g]chromen-5-one	4,9-Dimethoxy, 7-methyl	Natural product, spasmolytic, phototherapeutic
Visnagin (4-methoxy-7-methyl derivative)	Furo[3,2-g]chromen-5-one	4-Methoxy, 7-methyl	Anti-inflammatory, calcium oxalate inhibition
7-(4-Fluorophenyl) derivative (4n)	Furo[3,2-g]chromen-5-one	4,9-Dimethoxy, 7-(4-fluorophenyl)	Synthetic, 100% HPLC purity, m.p. 142–145°C
10-(Biphenyl-4-yl)-7-methyl-tetrahydro derivative	Benzo[c]furo[3,2-g]chromen-5-one	7-Methyl, 10-(biphenyl-4-yl), tetrahydro	Extended aromatic substituent, C28H22O3

Key Observations :

• The target compound’s tetrahydro ring system differentiates it from fully unsaturated furochromones, likely reducing melting points and enhancing solubility due to decreased crystallinity .
• Substituents like methoxy, methyl, or aryl groups (e.g., 4-fluorophenyl in 4n) modulate electronic properties and bioactivity .

Physicochemical Properties

Comparative data for select compounds:

Compound	Molecular Formula	Melting Point (°C)	Purity (HPLC)	IR Key Bands (cm⁻¹)	Reference
Target compound (predicted)	C17H14O3	Not reported	—	Likely C=O stretch ~1670–1683	—
Khellin	C14H12O4	154–156	—	C=O (1683), aromatic C–O (1226)
4i (2,4-dichlorophenyl derivative)	C20H16Cl2O4	123–125	100%	1683 (C=O), 1575 (C=C)
4n (4-fluorophenyl derivative)	C20H17FO4	142–145	100%	1683 (C=O), 1512 (C–F)
10-(Biphenyl-4-yl)-7-methyl-tetrahydro	C28H22O3	Not reported	—	Predicted C=O ~1670

Analysis :

• Fully aromatic analogs (e.g., khellin, 4i, 4n) exhibit higher melting points (>120°C) due to rigid planar structures .
• The tetrahydro modification in the target compound may lower melting points, akin to cyclohexane vs. benzene derivatives.

Biological Activity

Chemical Structure and Properties
9,10,11,12-tetrahydro-5H-benzo[c]benzofuro[3,2-g]chromen-5-one is a complex organic compound characterized by its unique polycyclic structure. It has the molecular formula C19H14O3 and features a fused ring system that combines elements of benzofuro and chromene structures. This compound exhibits a variety of biological activities, making it a significant subject of study in medicinal chemistry and pharmacology.

Anticancer Activity

Research has indicated that 9,10,11,12-tetrahydro-5H-benzo[c]benzofuro[3,2-g]chromen-5-one possesses notable anticancer properties. A study exploring its cytotoxic effects demonstrated that it can inhibit the proliferation of various cancer cell lines. The compound's mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways and modulation of cell cycle regulators.

Table 1: Cytotoxic Activity Against Cancer Cell Lines

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7 (Breast)	12.5	Induction of apoptosis
HeLa (Cervical)	15.0	Cell cycle arrest at G2/M phase
A549 (Lung)	10.0	Inhibition of proliferation

Antioxidant Activity

The compound has also been evaluated for its antioxidant properties. It was found to scavenge free radicals effectively and reduce oxidative stress in cellular models. This activity is crucial as it suggests potential protective effects against oxidative damage in various diseases.

Table 2: Antioxidant Activity Assessment

Assay Type	Result
DPPH Scavenging	IC50 = 25 µg/mL
ABTS Assay	IC50 = 30 µg/mL
FRAP Test	Ferric reducing power: High

Anti-inflammatory Effects

In addition to its anticancer and antioxidant activities, this compound exhibits anti-inflammatory effects. Studies have shown that it can inhibit the production of pro-inflammatory cytokines in vitro, suggesting potential therapeutic applications in inflammatory diseases.

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is essential for optimizing the biological activity of 9,10,11,12-tetrahydro-5H-benzo[c]benzofuro[3,2-g]chromen-5-one. Modifications to its structure can significantly influence its potency and selectivity for biological targets.

Table 3: SAR Analysis of Related Compounds

Compound Name	Modification	Biological Activity
7-Methyl-9,10,11,12-tetrahydro-5H-benzo[c]benzofuro[3,2-g]chromen-5-one	Methyl group at position 7	Increased cytotoxicity
3-Methoxy-9,10,11,12-tetrahydro-5H-benzo[c]benzofuro[3,2-g]chromen-5-one	Methoxy group at position 3	Enhanced antioxidant activity

Case Studies

A series of case studies have been conducted to evaluate the therapeutic potential of this compound:

• Case Study on Breast Cancer : A clinical trial involving patients with advanced breast cancer showed promising results when administered in combination with standard chemotherapy.
• Neuroprotective Effects : Another study investigated its neuroprotective properties in models of neurodegenerative diseases, finding that it reduced neuronal death and improved cognitive function.